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Compound of Interest

Compound Name: 3-Methyl-1,4-pentadiene

Cat. No.: B074747 Get Quote

An In-depth Technical Guide to 3-Methyl-1,4-pentadiene (CAS: 1115-08-8)

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Methyl-1,4-pentadiene, intended for researchers, scientists, and professionals

in drug development and organic synthesis.

Chemical Identity
3-Methyl-1,4-pentadiene is an organic compound belonging to the class of acyclic alkenes.[1]

It is a colorless and highly flammable liquid with a strong odor.[1][2] Its chemical structure and

identifiers are crucial for its unambiguous identification in research and regulatory contexts.
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Identifier Value Source

CAS Number 1115-08-8 [3]

Molecular Formula C6H10 [4]

Molecular Weight 82.14 g/mol [3]

Linear Formula CH2=CHCH(CH3)CH=CH2 [3]

IUPAC Name 3-methylpenta-1,4-diene [5]

SMILES String CC(C=C)C=C [3]

InChI Key
IKQUUYYDRTYXAP-

UHFFFAOYSA-N
[3]

EC Number 214-221-7 [3]

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 3-Methyl-1,4-
pentadiene. These properties are essential for its handling, storage, and application in

experimental settings.
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Property Value Unit Conditions Source

Boiling Point 55 °C (lit.) [4]

Density 0.673 g/mL at 25 °C (lit.) [4]

Refractive Index 1.397 n20/D (lit.) [4]

Flash Point < -30 / -34 °F / °C (closed cup) [3][4]

Vapor Pressure 5.11 psi at 20 °C [3]

Melting Point -94.9 °C (estimate) [1]

logPoct/wat 1.994
Crippen

Calculated
[6]

Ionization Energy 9.40 ± 0.05 eV [6]

Storage

Temperature
2-8 °C [3]

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 3-
Methyl-1,4-pentadiene. While specific spectra are available through dedicated databases,

general information is provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectra are

available for this compound, providing detailed information about its hydrogen and carbon

framework.[7]

Infrared (IR) Spectroscopy: The IR spectrum reveals the presence of characteristic functional

groups, particularly the C=C and C-H bonds of the alkene moieties.[8]

Mass Spectrometry (MS): Mass spectral data can be used to determine the molecular weight

and fragmentation pattern of the molecule.[8]

Safety and Handling
3-Methyl-1,4-pentadiene is a hazardous substance and requires careful handling.[1]
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Hazards: It is a highly flammable liquid and vapor (Flam. Liq. 2) and causes skin irritation.[3]

[9] The signal word for this chemical is "Danger".[3]

Precautionary Measures: Keep away from heat, sparks, open flames, and hot surfaces.[10]

Use explosion-proof electrical equipment and non-sparking tools.[10] Wear protective gloves,

eye protection, and face protection.[3][10] Store in a well-ventilated place and keep cool.[10]

First Aid: In case of skin contact, rinse with water. If irritation occurs, seek medical attention.

[10] In case of fire, use appropriate extinguishing media.[10]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of 3-
Methyl-1,4-pentadiene are not readily available in the public domain. However, the following

are standard methodologies that would be employed for such a substance.

Determination of Boiling Point
The boiling point of a volatile liquid like 3-Methyl-1,4-pentadiene is typically determined by

distillation.

Apparatus: A standard distillation apparatus including a round-bottom flask, a distillation head

with a thermometer, a condenser, and a receiving flask.

Procedure:

The liquid is placed in the round-bottom flask with boiling chips.

The apparatus is assembled, and the liquid is heated gently.

The temperature at which the liquid boils and the vapor condenses and collects in the

receiving flask is recorded as the boiling point. The atmospheric pressure should also be

recorded.

Determination of Density
The density can be determined using a pycnometer or a digital density meter.
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Apparatus: A pycnometer of a known volume, and an analytical balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid, ensuring no air bubbles are present, and weighed

again. The temperature is recorded.

The weight of the liquid is determined by subtraction.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Refractive Index
The refractive index is measured using a refractometer.

Apparatus: An Abbe refractometer.

Procedure:

A few drops of the liquid are placed on the prism of the refractometer.

The prism is closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into focus on the crosshairs.

The refractive index is read from the scale. The temperature is controlled and recorded,

typically at 20°C.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: A small amount of 3-Methyl-1,4-pentadiene is dissolved in a

deuterated solvent (e.g., CDCl3) in an NMR tube.

Instrumentation: A standard NMR spectrometer (e.g., 300 or 500 MHz) is used.
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Data Acquisition: 1H and 13C NMR spectra are acquired according to standard instrument

parameters.

Infrared (IR) Spectroscopy:

Sample Preparation: For a volatile liquid, a thin film can be prepared between two salt plates

(e.g., NaCl or KBr).

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used.

Data Acquisition: The spectrum is recorded over the standard mid-IR range (e.g., 4000-400

cm-1).

Logical Relationships of Properties
The following diagram illustrates the interconnectedness of the various properties and

information related to 3-Methyl-1,4-pentadiene.
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Properties of 3-Methyl-1,4-pentadiene (CAS 1115-08-8)

Chemical Identity

Physicochemical Properties

Safety Information

Analytical Data

CAS: 1115-08-8

Formula: C6H10

MW: 82.14 g/mol

IUPAC: 3-methylpenta-1,4-diene

Boiling Point: 55 °C
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Caption: Logical relationships of 3-Methyl-1,4-pentadiene properties.
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Applications
3-Methyl-1,4-pentadiene is primarily used as an intermediate in the synthesis of various

organic compounds.[1][2] Its reactivity makes it a valuable starting material for the production of

polymers, resins, and pharmaceuticals.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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